2-Methoxyethyl 5-((3,4-dimethoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-(3,4-dimethoxybenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H22O8/c1-13-20(22(24)28-10-9-25-2)16-12-15(6-8-17(16)29-13)30-21(23)14-5-7-18(26-3)19(11-14)27-4/h5-8,11-12H,9-10H2,1-4H3
• InChI Key: CPZCWDVKIGXKBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3=CC(=C(C=C3)OC)OC)C(=O)OCCOC
• Molecular Formula: C22H22O8
• Molecular Weight: 414.4 g/mol

Description

“2-Methoxyethyl 5-((3,4-dimethoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate” is a chemical compound with the molecular formula C22H22O8 . It has an average mass of 414.405 Da and a mono-isotopic mass of 414.131470 Da . This compound is used in scientific research and finds application in areas like drug discovery and development, organic synthesis, and medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C22H22O8 . The exact structural layout can be found in specialized chemical databases or scientific literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are defined by its molecular structure. Detailed information about specific properties like melting point, boiling point, solubility, etc., can be found in specialized chemical databases or scientific literature.

Scientific Research Applications

Ester Migration in Chemical Reactions

• A study by Abbott et al. (1974) focuses on the reaction of Methyl 5-methoxyfuran-2-carboxylate with dimethyl acetylenedicarboxylate, leading to trimethyl 3-hydroxy-6-methoxybenzene-1,2,4-tricarboxylate. This reaction is significant in understanding ester migration in chemical rearrangements, which could have implications for synthesizing compounds similar to "2-Methoxyethyl 5-((3,4-dimethoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate" (Abbott, Acheson, Flowerday, & Brown, 1974).

Preparation of Bicyclic Herbicide Precursors

• Research by Liepa et al. (1992) investigates the preparation of bicyclic herbicide precursors through intramolecular kinetic alkylation reactions. This study provides insights into synthetic pathways that could be relevant for the synthesis or modification of compounds like "this compound" (Liepa, Wilkie, Winkler, & Winzenberg, 1992).

Synthesis of Novel Benzodifuranyl Compounds

• Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl compounds, which could have potential implications for the development of new chemical entities related to "this compound" for various applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthesis of Analogues of Pharmaceutical Compounds

• Owton et al. (1995) conducted a study on the synthesis of analogues of rhein, a drug used in osteoarthritis treatment. Understanding the synthesis pathways of such compounds can offer insights into the potential pharmaceutical applications of related compounds like "this compound" (Owton, Brunavs, Miles, Dobson, & Steggles, 1995).